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Compound of Interest

Compound Name: 5-Bromo-2,4-difluorobenzaldehyde

CAS No.: 473416-91-0

Cat. No.: B1291822

Get Quote

5-Bromo-2,4-difluorobenzaldehyde is a substituted aromatic aldehyde that has garnered

significant interest in the fields of medicinal chemistry and materials science. Its utility stems

from the unique electronic properties conferred by its substituents: the electron-withdrawing

nature of the two fluorine atoms and the aldehyde group, combined with the synthetic handle

provided by the bromine atom. This trifecta of functional groups makes it a valuable precursor

for the synthesis of a wide range of complex molecules, including potential anti-cancer and

anti-inflammatory agents.[1] However, the very reactivity that makes this compound a powerful

synthetic tool also necessitates a thorough understanding of its hazards and the

implementation of rigorous safety protocols.

This guide moves beyond a simple recitation of safety data sheet (SDS) information. It aims to

provide a deeper, mechanistic understanding of the risks associated with 5-Bromo-2,4-
difluorobenzaldehyde, enabling researchers to not only follow safety procedures but to

comprehend the chemical principles that underpin them. By fostering this deeper

understanding, we empower scientists to make informed decisions, anticipate potential

hazards, and work safely and effectively with this versatile molecule.
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Section 1: Chemical and Physical Properties—The
"Why" Behind the Hazards
A comprehensive understanding of the chemical and physical properties of 5-Bromo-2,4-
difluorobenzaldehyde is fundamental to its safe handling. These properties dictate its

behavior under various laboratory conditions and inform the necessary safety precautions.

Property Value
Significance for Safety and
Handling

Molecular Formula C₇H₃BrF₂O

The presence of bromine and

fluorine suggests that thermal

decomposition may release

toxic and corrosive gases such

as hydrogen bromide and

hydrogen fluoride.

Molecular Weight 221.00 g/mol

A non-volatile solid under

standard conditions, reducing

the risk of inhalation at room

temperature, though dust can

be an issue.

Appearance
White to light yellow crystalline

solid

Any deviation from this

appearance could indicate

degradation or contamination.

Purity ≥97%

Impurities may alter reactivity

and toxicological properties.

Always consult the supplier's

certificate of analysis.

Storage Temperature 4°C, under nitrogen

Indicates potential for

degradation at room

temperature or upon exposure

to air.[2]
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The aldehyde functional group is susceptible to oxidation, which is why storage under an inert

atmosphere like nitrogen is recommended.[2] Over time, exposure to air can lead to the

formation of the corresponding carboxylic acid, 5-bromo-2,4-difluorobenzoic acid. While this

oxidation product is generally less hazardous than the aldehyde, its presence can interfere with

stoichiometry and reaction outcomes. The recommendation to store at reduced temperatures

(4°C) is to slow down this and other potential degradation pathways.

Section 2: Hazard Identification and Risk
Assessment—A Proactive Approach
5-Bromo-2,4-difluorobenzaldehyde is classified under the Globally Harmonized System

(GHS) with the GHS07 pictogram, indicating that it is a warning-level hazard.[2] The associated

hazard statements are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), and H335 (May cause respiratory irritation).[2] A proactive risk

assessment is crucial before any handling of this compound.

Toxicological Profile: Understanding the Biological
Impact
While comprehensive toxicological data for this specific compound is not readily available, the

known hazards of similar aromatic aldehydes and halogenated compounds provide a basis for

prudent handling.[3]

Acute Toxicity (Oral): The H302 classification indicates that ingestion of relatively small

quantities can cause harmful effects.

Skin and Eye Irritation: The aldehyde group can react with biological macromolecules,

leading to irritation. The small, lipophilic nature of the molecule allows for potential absorption

through the skin. Direct contact with the eyes can cause serious, potentially irreversible

damage.

Respiratory Irritation: As a fine powder, there is a risk of aerosolization. Inhalation of the dust

can irritate the mucous membranes and respiratory tract.

It is important to note that the full toxicological profile of 5-Bromo-2,4-difluorobenzaldehyde
has not been thoroughly investigated.[3] Therefore, it should be treated with the utmost care,
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assuming it may have other, as-yet-unidentified hazardous properties.

Reactivity Hazards: Beyond the Obvious
Beyond its toxicological properties, the reactivity of 5-Bromo-2,4-difluorobenzaldehyde
presents several hazards that must be managed.

Incompatible Materials: Avoid strong oxidizing agents and strong bases.[4] Strong oxidizers

can react violently with the aldehyde group. Strong bases can promote self-condensation

reactions (such as the Cannizzaro reaction) which can be exothermic.

Hazardous Decomposition Products: Upon combustion, this compound can produce toxic

and corrosive gases, including carbon monoxide, carbon dioxide, hydrogen bromide, and

hydrogen fluoride.[4]

Section 3: The Hierarchy of Controls—A Systematic
Approach to Safety
To mitigate the risks associated with 5-Bromo-2,4-difluorobenzaldehyde, a systematic

approach based on the hierarchy of controls should be implemented. This framework prioritizes

the most effective control measures.

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Engineering Controls: The First Line of Defense
All work with 5-Bromo-2,4-difluorobenzaldehyde, especially handling of the solid, should be

conducted in a certified chemical fume hood to prevent inhalation of dust. For particularly

sensitive operations or when handling larger quantities, a glove box may be appropriate to

control atmospheric exposure. An eyewash station and safety shower must be readily

accessible.[4]

Administrative Controls: Standard Operating
Procedures (SOPs)
A detailed, substance-specific SOP should be developed and approved before work begins.

This SOP should include:
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A summary of the hazards.

Step-by-step procedures for safe handling, including weighing and transfer.

Emergency procedures for spills, fires, and exposures.

Waste disposal procedures.

Required PPE.

All personnel handling the substance must be trained on the SOP and the specific hazards of

5-Bromo-2,4-difluorobenzaldehyde.

Personal Protective Equipment (PPE): The Final Barrier
Appropriate PPE is mandatory when handling this compound.

Eye Protection: Chemical safety goggles are required at all times. A face shield should be

worn when there is a risk of splashing.[4]

Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. Gloves must be

inspected before use and changed immediately if contaminated.[3]

Skin and Body Protection: A lab coat should be worn and kept buttoned. For larger

quantities, a chemical-resistant apron may be necessary.

Respiratory Protection: For situations where dust generation is unavoidable and engineering

controls are insufficient, a NIOSH-approved respirator with an appropriate particulate filter

may be required.[3]

Section 4: Experimental Protocols—From Theory to
Practice
The following protocols are provided as a guide and should be adapted to specific experimental

needs and incorporated into a formal SOP.
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Protocol for Weighing and Transfer of Solid 5-Bromo-
2,4-difluorobenzaldehyde

Preparation: Don all required PPE. Ensure the chemical fume hood is functioning correctly.

Place a weighing paper or boat on an analytical balance inside the fume hood.

Transfer: Carefully open the container of 5-Bromo-2,4-difluorobenzaldehyde inside the

fume hood. Use a clean, dry spatula to transfer the desired amount of solid to the weighing

paper.

Closure: Securely close the container of 5-Bromo-2,4-difluorobenzaldehyde immediately

after use.

Dissolution: If the next step is dissolution, add the solvent to the reaction vessel inside the

fume hood. Carefully transfer the weighed solid into the solvent.

Decontamination: Wipe down the spatula and any contaminated surfaces with an

appropriate solvent-dampened cloth. Dispose of the weighing paper and cloth in the

appropriate solid waste container.

Emergency Procedures Workflow
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Chemical Spill

Personal Exposure

Incident Occurs

Alert others in the area

Remove contaminated clothingEvacuate if necessary

Contain the spill

Clean up with appropriate kit

Report Incident

Wash affected area (15 min)

Seek immediate medical attention

Click to download full resolution via product page

Caption: A workflow for responding to spills or personal exposures.

Section 5: Storage and Disposal—Managing the
Lifecycle
Long-Term Storage
As previously mentioned, 5-Bromo-2,4-difluorobenzaldehyde should be stored in a tightly

sealed container at 4°C under a nitrogen atmosphere.[2] The storage area should be cool, dry,

and well-ventilated, away from incompatible materials.
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Waste Disposal
All waste containing 5-Bromo-2,4-difluorobenzaldehyde must be treated as hazardous

waste.

Solid Waste: Contaminated items such as gloves, weighing papers, and paper towels should

be collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions and reaction mixtures should be collected in a sealed,

properly labeled hazardous waste container. Do not mix with incompatible waste streams.

Disposal: All waste must be disposed of through a licensed professional waste disposal

service, in accordance with all local, state, and federal regulations.[3]

Conclusion: A Culture of Safety
5-Bromo-2,4-difluorobenzaldehyde is a valuable tool in the arsenal of the synthetic chemist.

Its potential for creating novel therapeutics and materials is significant. However, unlocking this

potential requires a commitment to a culture of safety that goes beyond mere compliance. By

understanding the chemical principles behind the hazards of this compound and by rigorously

applying the hierarchy of controls, researchers can ensure that their innovative work is

conducted in the safest possible manner. This in-depth guide serves as a resource to support

that commitment, fostering a safer and more effective research environment for all.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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